2-(4-ethoxyphenyl)-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C22H19N3O2S/c1-2-27-18-11-5-15(6-12-18)14-20(26)24-17-9-7-16(8-10-17)21-25-19-4-3-13-23-22(19)28-21/h3-13H,2,14H2,1H3,(H,24,26)
• InChI Key: FGEYDWZZKONLGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

The compound “2-(4-ethoxyphenyl)-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide” is a thiazolo[5,4-b]pyridine derivative. It has been found to exhibit extremely strong PI3kα inhibitory activity with an IC 50 of 3.6 nM.

Synthesis Analysis

This compound is part of a series of novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues. These were efficiently prepared in seven steps from commercially available substances in moderate to good yields. The synthesis process involved the conversion of aniline/4-aminopyridine to the corresponding thiourea derivatives, which were cyclized to obtain benzothiazol-2-ylamine/thiazolo[5,4-b]pyridin-2-ylamine. Finally, these were condensed with various aromatic and heteroaromatic aldehydes to obtain Schiff bases of benzothiazol-2-ylamine and thiazolo[5,4-b]pyridin-2-ylamine.

Molecular Structure Analysis

The molecular structure of this compound was characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound have been described in the Synthesis Analysis section. The reactions were efficiently carried out in seven steps, starting from commercially available substances.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-(4-Ethoxyphenyl)-N-(4-(Thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide has been utilized in the synthesis of various heterocyclic compounds, including Thiazolo[3,2-a]pyridines. These compounds are synthesized through simple methods, highlighting their accessibility and utility in chemical research (Ammar et al., 2005).

Biological and Medicinal Research

• This compound has been involved in the synthesis of derivatives with antimicrobial activities. It reacts with other compounds to form derivatives that have been tested in vitro for antimicrobial activity against various bacterial and fungal isolates, showcasing its potential in the development of new antimicrobial agents (Wardkhan et al., 2008).
• In cancer research, derivatives of this compound have shown promising results. Studies have synthesized and tested various derivatives against multiple cancer cell lines, indicating its potential in the development of new anticancer drugs (Alqahtani & Bayazeed, 2020).

Chemical Synthesis and Structural Analysis

• The compound is used in creating various novel synthesized derivatives, with their structures confirmed through analytical and spectral data. This aspect highlights the compound's role in advancing chemical synthesis and structural elucidation, aiding in the development of new materials with potential applications in various fields (Ammar et al., 2005).

Mechanism of Action

The compound exhibits potent PI3K inhibitory activity. The structure−activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity. Further docking analysis revealed that the N-heterocyclic core of the compound was directly involved in the binding to the kinase through the key hydrogen bonds interaction.